6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione

• Molecular Formula: C9H5ClN2O4
• Molecular Weight: 240.60 g/mol
• IUPAC Name: 6-chloro-7-methyl-5-nitro-1H-indole-2,3-dione
• InChI: InChI=1S/C9H5ClN2O4/c1-3-6(10)5(12(15)16)2-4-7(3)11-9(14)8(4)13/h2H,1H3,(H,11,13,14)
• InChI Key: JXDYMXTZWLYBSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1Cl)[N+](=O)[O-])C(=O)C(=O)N2

Description

6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is a specialized synthetic indole derivative designed for advanced medicinal chemistry and drug discovery research. The core indole-2,3-dione (isatin) scaffold is recognized as a privileged structure in medicinal chemistry, providing a versatile template for designing biologically active compounds . The strategic substitutions on this molecule, including the chloro, nitro, and methyl groups, are typical modifications used to fine-tune electronic properties, reactivity, and binding affinity to explore structure-activity relationships (SAR) . Isatin-based molecular hybrids have demonstrated significant potential in antimicrobial research, showing efficacy against a panel of Gram-positive bacteria and fungal pathogens such as Candida albicans and Aspergillus niger . Furthermore, the indole nucleus is a prevalent motif in the development of novel antiviral agents, with various derivatives reported to inhibit viruses such as Coxsackie B4, influenza A, and bovine viral diarrhea virus (BVDV) . The structural features of this compound make it a valuable intermediate for constructing more complex molecular architectures, including spirothiazolidinones and other fused heterocyclic systems, which are often investigated for their diverse pharmacological profiles . This reagent is intended for use in the synthesis of novel compounds for biological screening and as a key building block in the development of potential therapeutic agents.

Preparation Methods

Route A: Nitration and Halogenation of Indole Derivatives

Step 1: Synthesis of 6-Chloroindole

• Starting from indole, chlorination at position 6 is achieved via electrophilic aromatic substitution using chlorinating agents such as N-chlorosuccinimide (NCS) under controlled conditions to ensure regioselectivity.
• Reaction Conditions: Reflux in acetic acid or dichloromethane with NCS, monitored via TLC.
• Yield: Typically around 70-80% depending on reaction conditions.

Step 2: Methylation at Position 7

• Methylation of the indole nitrogen or at the 7-position is performed using methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate.
• Reaction Conditions: Reflux in acetone or DMF.
• Yield: Approximately 75-85%.

Step 3: Nitration at Position 5

• Nitration is carried out using a mixture of concentrated nitric acid and sulfuric acid, carefully controlled to avoid over-nitration.
• Reaction Conditions: Cold temperature (0–5°C) to favor mono-nitration at position 5.
• Yield: Around 60-70%.

Summary Table: Route A

Step	Reagents	Conditions	Yield	Notes
Chlorination	N-chlorosuccinimide	Reflux in acetic acid	70-80%	Regioselective at position 6
Methylation	Methyl iodide, K2CO3	Reflux in acetone	75-85%	At position 7 or nitrogen
Nitration	HNO₃, H₂SO₄	0–5°C	60-70%	Mono-nitration at position 5

Summary Table: Route B

Step	Reagents	Conditions	Yield	Notes
Halogenation	NCS or NBS	Reflux in acetic acid	70-80%	Regioselective halogenation
Methylation	CH₃I, K₂CO₃	Reflux in acetone	75-85%	At position 7
Nitration	HNO₃, H₂SO₄	0–5°C	60-70%	Mono-nitration at position 5
Oxidation	K₂Cr₂O₇	Reflux in sulfuric acid	65-75%	Formation of indoline-2,3-dione

Route C: Cyclization and Functional Group Transformations

Step 1: Preparation of Precursors

• Synthesis begins with substituted phenylhydrazines reacting with appropriately substituted ketones or aldehydes to form hydrazones, which undergo cyclization to form indole derivatives.

Step 2: Cyclization to Indole Core

• Using acids or bases to promote intramolecular cyclization, forming the indole nucleus with substituents at desired positions.

Step 3: Introduction of Nitro and Chloro Groups

• Nitration and chlorination are performed on the indole core using standard electrophilic substitution reactions under controlled conditions.

Step 4: Final Oxidation

• The dihydroindole is oxidized to the indoline-2,3-dione form using oxidants like potassium permanganate or manganese dioxide.

Summary Table: Route C

Step	Reagents	Conditions	Yield	Notes
Cyclization	Hydrazines + ketones	Acidic or basic conditions	Variable	Formation of indole core
Halogenation	NCS or NBS	Reflux	70-80%	Selective chlorination
Nitration	HNO₃, H₂SO₄	0–5°C	60-70%	Nitro group at position 5
Oxidation	KMnO₄	Reflux	65-75%	To indoline-2,3-dione

Specific Considerations and Challenges

• Regioselectivity: Achieving selective nitration at position 5 requires precise temperature control and reagent stoichiometry.
• Protection Strategies: Protecting groups such as tert-butoxycarbonyl (Boc) may be used to shield reactive sites during multi-step syntheses.
• Purification: Crystallization and chromatography are essential to isolate pure compounds at each stage, especially after nitration and halogenation.

Data Summary and Comparative Analysis

Methodology	Key Reactions	Advantages	Limitations
Route A	Electrophilic substitution, nitration	Regioselectivity, high yields	Over-nitration risk, requires careful temperature control
Route B	Multi-step functionalization	Flexibility in modifications	Longer synthesis time, multiple purification steps
Route C	Cyclization from hydrazones	Potential for structural diversity	Complex reaction conditions, lower overall yields

Chemical Reactions Analysis

Types of Reactions

6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione undergoes various chemical reactions, including:

Oxidation: Conversion to higher oxidation states.

Reduction: Reduction of the nitro group to an amino group.

Substitution: Electrophilic and nucleophilic substitution reactions at the indole ring.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like potassium permanganate.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: Halogenating agents, nucleophiles, and electrophiles under controlled conditions.

Major Products Formed

The major products formed from these reactions include various substituted indole derivatives, which can exhibit different biological activities .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its anticancer and anti-inflammatory properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

6-Chloro-5-methyl-1H-indole-2,3-dione (CAS: 96187-75-6)

• Molecular Formula: C₉H₆ClNO₂
• Molecular Weight : 195.60 g/mol
• Key Differences : The methyl group is at position 5 instead of 7, and the nitro group is absent.
• Properties : LogP = 2.05 (indicating moderate lipophilicity), PSA = 46.17 Ų .
• Implications : The absence of a nitro group reduces molecular weight and electron-withdrawing effects compared to the target compound. The altered methyl position may influence steric interactions in binding assays.

6-Bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione (CAS: 1167056-91-8)

• Substituents : Bromo (position 6), fluoro (position 7).
• Key Differences : Bromo and fluoro substituents replace chloro and methyl-nitro groups.
• Implications : Bromine’s larger atomic radius and fluorine’s electronegativity may alter reactivity and binding affinity compared to the target compound .

Dihydroindole-dione Derivatives

3,6-Bis(6′-chloro-3′-indolyl)-1,4-dimethylpiperazine-2,5-dione

• Structure : Two 6-chloroindole moieties linked via a piperazine-2,5-dione core.
• Synthesis: Prepared in 19.4% yield via condensation in DMF/methanol .
• Comparison : The piperazine-dione core introduces rigidity and hydrogen-bonding sites, differing from the fused indole-2,3-dione system of the target compound.

Structural and Property Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	LogP	Key Properties/Applications	Reference
6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione	C₉H₅ClN₂O₄	240.60	6-Cl, 7-CH₃, 5-NO₂	N/A	Potential medicinal chemistry scaffold
6-Chloro-5-methyl-1H-indole-2,3-dione	C₉H₆ClNO₂	195.60	6-Cl, 5-CH₃	2.05	Moderate lipophilicity
6-Bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione	C₈H₄BrFNO₂	260.48	6-Br, 7-F	N/A	Halogen-driven reactivity studies
Piperazine-2,3-dione derivatives	Variable	300–400	Variable aryl/alkyl groups	1.8–3.5	Anthelmintic activity (in vitro)

Biological Activity

6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is an organic compound belonging to the indole derivative class, recognized for its diverse biological activities and potential applications in medicinal chemistry. This article explores its biological activity, including antimicrobial properties, interactions with biological targets, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is $C_9H_5ClN_2O_4$, with a molecular weight of 240.60 g/mol. The compound features a chloro substituent at the 6-position, a methyl group at the 7-position, and a nitro group at the 5-position of the indole ring. It typically appears as a yellow crystalline solid.

Biological Activity Overview

The biological activity of this compound is attributed to its interactions with various biomolecules. Notably, it has shown significant antimicrobial activity against a range of pathogens.

Antimicrobial Activity

Recent studies have demonstrated that 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione exhibits potent antimicrobial effects:

Pathogen	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Staphylococcus aureus	0.22 - 0.25 μg/mL	Inhibition of cell wall synthesis
Escherichia coli	0.19 - 0.23 μg/mL	Disruption of membrane integrity
Candida albicans	0.0048 mg/mL	Interference with ergosterol biosynthesis

The compound has also been found to inhibit biofilm formation significantly compared to standard antibiotics like Ciprofloxacin, indicating its potential as an effective treatment against biofilm-associated infections .

The mechanisms through which 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione exerts its biological effects include:

• DNA Gyrase Inhibition : The compound acts as an inhibitor of DNA gyrase with IC50 values ranging from 12.27 to 31.64 μM, which is crucial for bacterial DNA replication.
• Dihydrofolate Reductase (DHFR) Inhibition : It also inhibits DHFR with IC50 values between 0.52 and 2.67 μM .

These interactions suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

Study on Antimicrobial Efficacy

In a comprehensive study evaluating various derivatives of indole compounds, it was found that 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione was one of the most effective against Gram-positive and Gram-negative bacteria . The study emphasized the importance of structural modifications in enhancing biological activity.

Synergistic Effects

Another research highlighted that this compound exhibited synergistic effects when combined with other antibiotics like Ketoconazole and Ciprofloxacin, leading to reduced MICs and enhanced efficacy against resistant strains . This finding underscores its potential utility in combination therapies.

Q & A

Q. What are the optimal synthetic routes for 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves multi-step functionalization of the indole core. Key steps include:

• Nitration: Controlled nitration at the 5-position using mixed acids (HNO₃/H₂SO₄) at 0–5°C to avoid over-nitration .
• Chlorination: Electrophilic substitution with Cl₂ or SOCl₂ at the 6-position under inert atmosphere (N₂/Ar) .
• Methylation: Alkylation (e.g., CH₃I) or Friedel-Crafts methylation at the 7-position .
  Optimization Strategies:
• Use design of experiments (DoE) to evaluate variables (temperature, solvent, catalyst). For example, a 2³ factorial design can test temperature (0°C vs. 25°C), solvent polarity (DCM vs. DMF), and catalyst loading (5% vs. 10% Pd) .

Q. How can researchers characterize the purity and structural integrity of this compound post-synthesis?

Methodological Answer:

• Chromatography: HPLC with a C18 column (mobile phase: acetonitrile/water, 70:30) to assess purity (>95%) .
• Spectroscopy:
  • ¹H/¹³C NMR: Key signals include the indole NH (~10.5 ppm) and nitro group deshielding effects .
  • FT-IR: Confirm nitro (1520 cm⁻¹, asymmetric stretch) and carbonyl (1700 cm⁻¹) groups .
• Mass Spectrometry: High-resolution MS (HRMS) to verify molecular weight (240.60 g/mol) .

Q. What are the stability considerations for this compound under varying storage conditions?

Methodological Answer:

• Thermal Stability: Perform thermogravimetric analysis (TGA) to identify decomposition temperatures (>200°C suggested by analogous indole derivatives) .
• Light Sensitivity: Store in amber vials at –20°C to prevent nitro group photoreduction .
• Moisture Sensitivity: Use desiccants (silica gel) in sealed containers to avoid hydrolysis of the dione moiety .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of 6-Chloro-7-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione in novel reactions?

Methodological Answer:

• Quantum Chemical Calculations: Use DFT (e.g., B3LYP/6-31G*) to map electrostatic potential surfaces (EPS), identifying electrophilic/nucleophilic sites. For example, the nitro group’s electron-withdrawing effect directs electrophiles to the 4-position .
• Reaction Pathway Prediction: Combine transition-state modeling (Gaussian) with cheminformatics tools (Schrödinger’s Maestro) to simulate Suzuki coupling or SNAr reactions .
• Validation: Compare computational predictions with small-scale experimental trials (e.g., 10 mg scale) .

Q. What strategies resolve contradictions in biological activity data across studies (e.g., antimicrobial vs. cytotoxic effects)?

Methodological Answer:

• Dose-Response Analysis: Re-evaluate IC₅₀/EC₅₀ values using standardized assays (e.g., microbroth dilution for antimicrobial activity; MTT for cytotoxicity) .
• Metabolite Interference: Perform LC-MS/MS to identify degradation products (e.g., nitro-reduced intermediates) that may skew results .
• Target Specificity: Use molecular docking (AutoDock Vina) to assess binding affinity to bacterial enzymes (e.g., DNA gyrase) vs. human kinases .

Q. How can researchers design experiments to evaluate the compound’s potential as a kinase inhibitor?

Methodological Answer:

• Kinase Profiling: Use a kinase inhibition panel (e.g., Eurofins KinaseProfiler) to screen against 50+ kinases. Prioritize targets with structural homology to indole-binding kinases (e.g., JAK2, EGFR) .
• Structure-Activity Relationship (SAR): Synthesize analogs varying substituents (e.g., replacing Cl with F) and test inhibitory activity (Table 1).

Analog	Substituent Modification	IC₅₀ (nM) for JAK2
Parent	6-Cl, 7-CH₃, 5-NO₂	120
A	6-F, 7-CH₃, 5-NO₂	95
B	6-Cl, 7-CF₃, 5-NO₂	210

Data Interpretation: Lower IC₅₀ in Analog A suggests fluorine enhances binding via hydrophobic interactions .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported solubility values across solvents?

Methodological Answer:

• Standardized Protocols: Re-test solubility using USP methods:
  • Aqueous Solubility: Shake-flask method (24 hr, 25°C) with HPLC quantification .
  • Organic Solvents: Prepare saturated solutions in DMSO, ethanol, and DCM; filter (0.22 μm) and quantify via UV-Vis (λ_max = 280 nm) .
• Particle Size Control: Use ball milling to ensure uniform particle distribution (<50 μm) .

Q. What mechanistic insights explain conflicting results in catalytic reduction studies of the nitro group?

Methodological Answer:

• Catalyst Screening: Compare Pd/C, PtO₂, and Raney Ni under H₂ (1 atm). PtO₂ may favor partial reduction to NHOH, while Pd/C achieves full reduction to NH₂ .
• pH Dependence: Conduct reductions in acidic (HCl) vs. neutral (EtOH) conditions; acidic media stabilize intermediates, altering product ratios .

Methodological Resources

• Experimental Design: Use JMP or Minitab for DoE to optimize reaction yields .
• Computational Tools: COMSOL Multiphysics for reaction simulation; ICReDD’s AI-driven platforms for pathway prediction .